5-(4-(2-Chlorobenzoyl)piperazin-1-yl)-2-(furan-2-yl)oxazole-4-carbonitrile
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Description
5-(4-(2-Chlorobenzoyl)piperazin-1-yl)-2-(furan-2-yl)oxazole-4-carbonitrile, also known as CBPPOC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug development. CBPPOC is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure.
Scientific Research Applications
Synthesis and Antimicrobial Activities
Compounds related to "5-(4-(2-Chlorobenzoyl)piperazin-1-yl)-2-(furan-2-yl)oxazole-4-carbonitrile" have been synthesized and evaluated for their antimicrobial activities. For instance, Başoğlu et al. (2013) reported the design, synthesis, and antimicrobial activities of azole derivatives, highlighting some compounds' activity against tested microorganisms (Başoğlu et al., 2013).
Antidepressant and Antianxiety Properties
Kumar et al. (2017) explored the pharmacological evaluation of novel derivatives, including the investigation of their antidepressant and antianxiety activities, demonstrating significant activity in these areas (Kumar et al., 2017).
ACE Inhibitors from Derivatives
Vulupala et al. (2018) focused on synthesizing novel triazole derivatives as angiotensin-converting enzyme (ACE) inhibitors, revealing minimal toxicity and potential as non-carboxylic acid ACE inhibitors (Vulupala et al., 2018).
Agrochemical Applications
Wang et al. (2015) reported on the synthesis and biological activity of novel furan/thiophene and piperazine-containing compounds, noting their significant in vitro and in vivo fungicidal activity against several test plant fungi. This research could inform the design and discovery of new agrochemicals (Wang et al., 2015).
Anticancer and Anti-inflammatory Activities
Al-Omar et al. (2010) synthesized and tested various triazole derivatives for their antimicrobial and anti-inflammatory activities, finding several derivatives with good or moderate activities, particularly against Gram-positive bacteria (Al-Omar et al., 2010).
Analytical Method Development
Varynskyi et al. (2017) developed a highly sensitive and selective method for determining piperidinium 2-((5-(furan-2-yl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetate, an active pharmaceutical ingredient, highlighting the importance of precise analytical methods in drug development (Varynskyi et al., 2017).
properties
IUPAC Name |
5-[4-(2-chlorobenzoyl)piperazin-1-yl]-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClN4O3/c20-14-5-2-1-4-13(14)18(25)23-7-9-24(10-8-23)19-15(12-21)22-17(27-19)16-6-3-11-26-16/h1-6,11H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQCBXIFHYNQNFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(N=C(O2)C3=CC=CO3)C#N)C(=O)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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